N-1-naphthyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide

• IUPAC Name: N-naphthalen-1-yl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide
• InChI: InChI=1S/C19H17NOS/c21-19(18-16-10-4-2-7-14(16)12-22-18)20-17-11-5-8-13-6-1-3-9-15(13)17/h1,3,5-6,8-9,11-12H,2,4,7,10H2,(H,20,21)
• InChI Key: LJVXCEGXDZGWKG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(SC=C2C1)C(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H17NOS
• Molecular Weight: 307.4 g/mol

Description

N-1-naphthyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-1-naphthyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide is not fully understood. However, it is believed to exert its effects through the modulation of various cellular signaling pathways. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a key regulator of inflammation and cancer development. It has also been shown to modulate the activity of various enzymes and receptors involved in the regulation of cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and modulate the activity of various enzymes and receptors involved in cellular processes. It has also been shown to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

N-1-naphthyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has high purity and yield. It is also stable under various experimental conditions. However, its solubility in water is limited, which can make it difficult to use in some experimental setups.

Future Directions

There are several future directions for the study of N-1-naphthyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide. One potential direction is the investigation of its potential use in the treatment of viral infections such as COVID-19. Another direction is the study of its effects on various cellular signaling pathways and the identification of its molecular targets. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacological properties are also important areas for future research.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential applications in various scientific research fields. Its synthesis method is relatively simple, and it has shown promising results in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties for future therapeutic use.

Synthesis Methods

The synthesis of N-1-naphthyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide involves the reaction of 2-aminobenzothiophene with 1-naphthaldehyde in the presence of a suitable solvent and catalyst. The reaction yields the desired product in high yield and purity.

Scientific Research Applications

N-1-naphthyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide has shown promising results in various scientific research applications. It has been studied for its potential use as an anti-inflammatory agent, anti-cancer agent, and anti-viral agent. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.